Cas no 893381-23-2 (2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(2-fluorophenyl)acetamide)
2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(2-fluorophenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(2-fluorophenyl)acetamide
- 2-{[1-(1,3-benzodioxol-5-ylmethyl)-1H-imidazol-2-yl]thio}-N-(2-fluorophenyl)acetamide
- 2-((1-(benzo[d][1,3]dioxol-5-ylmethyl)-1H-imidazol-2-yl)thio)-N-(2-fluorophenyl)acetamide
- F1872-0866
- 893381-23-2
- CHEMBL1554841
- HMS1902O15
- AKOS001580530
- SR-01000909420
- SR-01000909420-1
- G856-2167
- 2-({1-[(2H-1,3-benzodioxol-5-yl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-(2-fluorophenyl)acetamide
- NCGC00135973-01
- 2-[1-(1,3-benzodioxol-5-ylmethyl)imidazol-2-yl]sulfanyl-N-(2-fluorophenyl)acetamide
-
- Inchi: 1S/C19H16FN3O3S/c20-14-3-1-2-4-15(14)22-18(24)11-27-19-21-7-8-23(19)10-13-5-6-16-17(9-13)26-12-25-16/h1-9H,10-12H2,(H,22,24)
- InChI Key: GTNGYMSUOPKGRI-UHFFFAOYSA-N
- SMILES: S(CC(NC1C=CC=CC=1F)=O)C1=NC=CN1CC1=CC=C2C(=C1)OCO2
Computed Properties
- Exact Mass: 385.08964072g/mol
- Monoisotopic Mass: 385.08964072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 515
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 90.7Ų
2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(2-fluorophenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1872-0866-2μmol |
2-({1-[(2H-1,3-benzodioxol-5-yl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-(2-fluorophenyl)acetamide |
893381-23-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1872-0866-5μmol |
2-({1-[(2H-1,3-benzodioxol-5-yl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-(2-fluorophenyl)acetamide |
893381-23-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1872-0866-10μmol |
2-({1-[(2H-1,3-benzodioxol-5-yl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-(2-fluorophenyl)acetamide |
893381-23-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1872-0866-20μmol |
2-({1-[(2H-1,3-benzodioxol-5-yl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-(2-fluorophenyl)acetamide |
893381-23-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1872-0866-1mg |
2-({1-[(2H-1,3-benzodioxol-5-yl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-(2-fluorophenyl)acetamide |
893381-23-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1872-0866-2mg |
2-({1-[(2H-1,3-benzodioxol-5-yl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-(2-fluorophenyl)acetamide |
893381-23-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1872-0866-3mg |
2-({1-[(2H-1,3-benzodioxol-5-yl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-(2-fluorophenyl)acetamide |
893381-23-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1872-0866-4mg |
2-({1-[(2H-1,3-benzodioxol-5-yl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-(2-fluorophenyl)acetamide |
893381-23-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1872-0866-5mg |
2-({1-[(2H-1,3-benzodioxol-5-yl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-(2-fluorophenyl)acetamide |
893381-23-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1872-0866-10mg |
2-({1-[(2H-1,3-benzodioxol-5-yl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-(2-fluorophenyl)acetamide |
893381-23-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(2-fluorophenyl)acetamide Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on 2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(2-fluorophenyl)acetamide
2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(2-fluorophenyl)acetamide (CAS No. 893381-23-2): A Novel Compound with Promising Therapeutic Potential in Biomedical Research
2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(2-fluorophenyl)acetamide (CAS No. 893381-23-2) represents a structurally complex molecule that has garnered significant attention in recent years due to its unique chemical scaffold and potential pharmacological applications. This compound belongs to the class of 2-fluorophenyl-containing acetamides, which are known for their ability to modulate various biological targets, including kinase enzymes, inflammatory pathways, and cell signaling cascades. The integration of 1,3-benzodioxol-5-yl and imidazol-2-yl moieties within its molecular framework further enhances its structural diversity and functional versatility, making it a promising candidate for drug discovery and development.
Recent studies published in *Journal of Medicinal Chemistry* (2023) have highlighted the antioxidant and anti-inflammatory properties of 2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(2-fluorophenyl)acetamide. Researchers demonstrated that this compound exhibits potent inhibition of NF-κB activation, a key pathway involved in the regulation of immune responses and inflammatory diseases. The sulfanyl group in its structure is believed to play a critical role in mediating electrophilic interactions with target proteins, thereby modulating signaling pathways associated with chronic inflammation and neurodegenerative disorders.
2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazyol-2-yl}sulfanyl)-N-(2-fluorophenyl)acetamide has also shown promising activity in cancer research, particularly in the context of kinase-targeted therapies. A 2023 preclinical study published in *Cancer Research* reported that this compound effectively inhibits SRC family kinases, which are frequently dysregulated in various malignancies. The 2-fluorophenyl substituent contributes to the molecule's hydrophobicity, enhancing its ability to penetrate cell membranes and interact with intracellular targets. This property is crucial for the development of targeted cancer therapies that require efficient cellular uptake.
2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(2-fluorophenyl)acetamide is structurally related to benzodioxole-based scaffolds, which are widely used in the design of antimicrobial agents and neuroprotective drugs. The presence of the 1,3-benzodioxol-5-yl ring system is associated with stabilization of molecular conformations, which may enhance the compound's bioavailability and metabolic stability. These characteristics are particularly important for the development of long-acting therapeutic agents that can maintain consistent drug levels in the bloodstream.
In vitro and in vivo studies conducted by the National Institutes of Health (NIH) in 2023 have further validated the therapeutic potential of this compound. The acetamide functional group in its structure allows for conjugation with various drug delivery systems, enabling targeted delivery to specific tissues or organs. This feature is especially valuable in the treatment of localized diseases such as skin disorders and respiratory infections, where minimizing systemic side effects is critical.
2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(2-fluorophenyl)acetamide has also been explored for its neuroprotective effects. Research published in *Neuropharmacology* (2023) suggests that this compound may offer therapeutic benefits in neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease. The imidazol-2-yl moiety is hypothesized to interact with beta-amyloid plaques and alpha-synuclein aggregates, potentially reducing their toxic effects on neuronal cells.
The synthetic pathway of 2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(2-fluorophenyl)acetamide involves multi-step organic reactions, including Suzuki coupling and Mannich-type reactions, to assemble its complex molecular framework. The 2-fluorophenyl group is typically introduced through fluorination reactions, which require precise control of reaction conditions to ensure selectivity and yield. These synthetic strategies are essential for the large-scale production of this compound for preclinical and clinical trials.
Toxicological assessments of 2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(2-fluorophenyl)acetamide have been conducted to evaluate its safety profile. Studies published in *Toxicological Sciences* (2023) indicate that the compound exhibits low acute toxicity in animal models, with no significant organ damage observed at therapeutic concentrations. However, further long-term toxicity studies are required to determine its safety in humans, particularly for chronic administration scenarios.
2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(2-fluorophenyl)acetamide represents a promising candidate for the development of multifunctional therapeutics that can address multiple disease mechanisms simultaneously. Its unique chemical structure and biological activity make it a valuable tool for drug discovery and targeted therapy. As research in this area continues to advance, this compound may pave the way for innovative treatments in various biomedical fields.
893381-23-2 (2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(2-fluorophenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)